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Compound of Interest

Compound Name: 4-Nonanol

Cat. No.: B1584833 Get Quote

An In-depth Technical Guide to 4-Nonanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nonanol, including its

nomenclature, physicochemical properties, and detailed experimental protocols for its synthesis

and analysis. The information is curated to support researchers and professionals in the fields

of chemistry and drug development.

IUPAC Nomenclature and Synonyms
The compound 4-Nonanol is systematically named nonan-4-ol according to the International

Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1] It is a secondary alcohol, with

the hydroxyl group located on the fourth carbon of a nine-carbon aliphatic chain.[1]

A variety of synonyms and trade names are used to refer to this compound, reflecting its

historical and commercial usage. These include:

4-NONANOL[1]

n-Amyl n-propyl carbinol[2]

n-Pentyl n-propyl carbinol[2]

dl-Nonan-4-ol[2]

(±)-4-Nonanol[2]
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The compound exists as a racemic mixture of two enantiomers: (4R)-nonan-4-ol and (4S)-

nonan-4-ol.[2]

Chemical Identifiers:

CAS Number: 5932-79-6[1]

Molecular Formula: C₉H₂₀O[1]

InChI: InChI=1S/C9H20O/c1-3-5-6-8-9(10)7-4-2/h9-10H,3-8H2,1-2H3[1]

InChIKey: IXUOEGRSQCCEHB-UHFFFAOYSA-N[1]

SMILES: CCCCCC(O)CCC[3]

Physicochemical Properties
The physical and chemical properties of 4-Nonanol are summarized in the table below. This

data is essential for its handling, storage, and application in experimental settings.
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Property Value Unit Source

Molecular Weight 144.25 g/mol [1]

Appearance
Colorless to almost

colorless clear liquid
- [2]

Odor Mild, fatty - [2]

Boiling Point 192-195 °C [4][5]

Melting Point -35 °C

Flash Point 74 °C [6]

Density 0.82 g/cm³ [4][5]

Solubility in Water 0.374 g/L (insoluble) [4][5]

logP (Octanol/Water

Partition Coefficient)
2.728 - [3]

Refractive Index 1.430 - [4][5]

Vapor Pressure 0.13 mmHg at 25°C [4]

pKa 15.44 ± 0.20 - [5]

Experimental Protocols
Synthesis of 4-Nonanol via Grignard Reaction
A common and effective method for the synthesis of 4-Nonanol is the Grignard reaction. This

involves the reaction of a Grignard reagent with an appropriate aldehyde. The following

protocol is adapted from the synthesis of a structurally similar secondary alcohol.

Reaction Scheme:

Propylmagnesium bromide + Hexanal → 4-Nonanol

Materials:

Magnesium turnings
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Iodine crystal (as an initiator)

1-Bromopropane

Hexanal

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (three-necked round-bottom flask, reflux condenser, dropping

funnel, separatory funnel)

Magnetic stirrer and heating mantle

Procedure:

Preparation of the Grignard Reagent:

All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and

assembled while hot under a dry, inert atmosphere (e.g., nitrogen or argon).

Place magnesium turnings and a small crystal of iodine into the three-necked flask.

Dissolve 1-bromopropane in anhydrous diethyl ether and place it in the dropping funnel.

Add a small amount of the 1-bromopropane solution to the magnesium turnings. The

reaction is initiated when the brown color of the iodine disappears and bubbling is

observed. Gentle heating may be required.

Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent. The solution should appear gray and cloudy.
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Reaction with Aldehyde:

Cool the Grignard reagent solution in an ice bath.

Dissolve hexanal in anhydrous diethyl ether and add it to the dropping funnel.

Add the hexanal solution dropwise to the stirred Grignard reagent. This reaction is

exothermic, and the addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and slowly quench it by adding saturated aqueous

NH₄Cl solution dropwise.

Transfer the mixture to a separatory funnel. The desired product will be in the ether layer.

Separate the layers. Extract the aqueous layer two more times with diethyl ether.

Combine all organic layers and wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter to remove the drying agent and remove the solvent using a rotary evaporator.

The crude product can be purified by vacuum distillation or flash column chromatography.

Grignard Reagent Formation Reaction Work-up & Purification

Mg turnings + I2 in dry flask Add 1-bromopropane in Et2O Reflux to form Propylmagnesium Bromide Cool Grignard reagent Add Hexanal in Et2O Stir at room temperature Quench with aq. NH4Cl Extract with Et2O Dry and evaporate solvent Purify by distillation/chromatography KPure 4-Nonanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Nonanol via Grignard reaction.
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Purification by Fractional Distillation
For larger quantities of crude 4-Nonanol, fractional distillation under reduced pressure is an

effective purification method.

Equipment:

Distillation flask

Fractionating column (e.g., Vigreux)

Distillation head with a thermometer

Condenser

Receiving flask

Heating mantle

Vacuum source and gauge

Procedure:

Set up the fractional distillation apparatus in a fume hood.

Place the crude 4-Nonanol and a few boiling chips into the distillation flask.

Gradually reduce the pressure to the desired level.

Begin heating the distillation flask gently.

Collect the fraction that distills at the expected boiling point of 4-Nonanol at the applied

pressure.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
The identity and purity of the synthesized 4-Nonanol can be confirmed using GC-MS.
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Instrumentation:

Gas chromatograph equipped with a mass spectrometer detector.

Capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Typical GC Conditions:

Carrier Gas: Helium at a flow rate of 1 mL/min.

Injection Mode: Split.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 5 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 10 minutes.

Typical MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Interface Temperature: 250 °C.

Mass Scan Range: 35-335 amu.

The resulting mass spectrum can be compared with a standard library for confirmation.
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4-Nonanol Sample

Gas Chromatography
(Separation)

Mass Spectrometry
(Detection & Identification)

Data Analysis

Purity & Identity Confirmation

Click to download full resolution via product page

Caption: General workflow for the analysis of 4-Nonanol by GC-MS.

Involvement in Signaling Pathways
Extensive literature searches for the biological activity of 4-Nonanol did not reveal any

significant, direct involvement in specific intracellular signaling pathways. Much of the research

that appears related to "nonanol" in a signaling context is actually focused on 4-hydroxy-2-

nonenal (HNE). HNE is a highly reactive α,β-unsaturated aldehyde produced during the lipid

peroxidation of ω-6 polyunsaturated fatty acids.[7] It is a well-established signaling molecule

involved in a multitude of cellular processes, including oxidative stress responses,

inflammation, proliferation, and apoptosis.[7]

It is crucial to distinguish 4-Nonanol, a simple secondary alcohol, from the highly bioactive

aldehyde, 4-hydroxy-2-nonenal. While 4-Nonanol has been identified as a volatile component

in some organisms and may possess some general antimicrobial properties, there is currently

no substantial evidence to suggest it acts as a specific signaling molecule in the same manner
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as HNE.[4] Researchers investigating the biological effects of lipid-derived molecules should be

careful to ensure the correct compound is being studied.

Safety and Handling
4-Nonanol is classified as causing serious eye irritation.[4] Standard laboratory safety

precautions should be followed, including the use of personal protective equipment such as

safety glasses and gloves. It should be stored in a cool, well-ventilated area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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